1-(Piperidin-3-yl)piperidin-2-one dihydrochloride

• IUPAC Name: 1-piperidin-3-ylpiperidin-2-one;dihydrochloride
• InChI: InChI=1S/C10H18N2O.2ClH/c13-10-5-1-2-7-12(10)9-4-3-6-11-8-9;;/h9,11H,1-8H2;2*1H
• InChI Key: LXIUVTPXSUZXSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2CCCNC2.Cl.Cl
• Molecular Formula: C10H20Cl2N2O
• Molecular Weight: 255.18 g/mol
• CAS RN: 2060063-92-3

Description

“1-(Piperidin-3-yl)piperidin-2-one dihydrochloride” is a chemical compound with the molecular formula C10H20Cl2N2O. It is used for research purposes.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “1-(Piperidin-3-yl)piperidin-2-one dihydrochloride” consists of 10 carbon atoms, 20 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 1 oxygen atom. The molecular weight of the compound is 255.18.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(Piperidin-3-yl)piperidin-2-one dihydrochloride” include a molecular weight of 255.18. The compound is in solid form.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidinones serve as essential building blocks in drug development. Researchers have explored their potential as scaffolds for designing novel pharmaceuticals. .

Anti-Inflammatory Agents

Recent studies have investigated the anti-inflammatory effects of piperidinone derivatives. For instance, 1-(piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one derivatives were designed and synthesized. .

Chemokine Receptor Antagonists

A novel class of potent C–C chemokine receptor type 3 (CCR3) receptor antagonists was developed using structural modifications of piperidinone-based compounds. .

NLRP3 Inflammasome Modulation

HS203873, a piperidinone derivative, was found to bind to NLRP3 and inhibit NLRP3 activation and IL-1β release in differentiated THP-1 cells. .

Spiropiperidines and Spiropiperidinones

Researchers have explored the synthesis of spiropiperidines and spiropiperidinones, which are structurally related to piperidinones. .

Multicomponent Reactions

Piperidinones participate in multicomponent reactions, enabling efficient and rapid synthesis of complex molecules. .

Biological Evaluation

Ongoing research focuses on evaluating the biological activity of piperidinone-containing compounds. .

Synthetic Methodology

Efficient methods for synthesizing substituted piperidinones are crucial. .

Mechanism of Action

Target of Action

Piperidine derivatives, which this compound is a part of, are known to play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .

Mode of Action

It is known that piperidine-containing compounds are important synthetic medicinal blocks for drug construction .

Biochemical Pathways

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Pharmacokinetics

The pharmacokinetics of piperidine derivatives are an important area of study in modern organic chemistry .

Result of Action

Piperidine derivatives are known for their biological and pharmacological activity .

Action Environment

The synthesis of substituted piperidines, which this compound is a part of, is an important task of modern organic chemistry .